Cas no 132833-03-5 (Isoquinolin-3-ylmethanamine)

• Product Name: Isoquinolin-3-ylmethanamine
• CAS No: 132833-03-5
• MF: C₁₀H₁₀N₂
• MW: 158.199801921844
• MDL: MFCD06213703
• CID: 839011
• PubChem ID: 14899613
• Update Time: 2025-05-25

Isoquinolin-3-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• Isoquinolin-3-ylmethanamine
• 3-Isoquinolinemethanamine
• 3-isoquinolylMethanaMine
• 1-isoquinolin-3-ylMethanaMine
• 3-(Aminomethyl)isoquinoline dihydrochloride
• 3-(aminomethyl)isoquinoline
• 1-(ISOQUINOLIN-3-YL)METHANAMINE
• DB-062932
• (3-Isoquinolyl)methylamine
• AB23438
• SY035476
• 132833-03-5
• W-205413
• AKOS006230315
• (isoquinolin-3-yl)methanamine
• TXMHNJDESIWXIA-UHFFFAOYSA-N
• 3-aminomethylisoquinoline
• MFCD06213703
• DS-1007
• DTXSID80565142
• FS-3099
• SCHEMBL3639574

• MDL： MFCD06213703
• Inchi： 1S/C10H10N2/c11-6-10-5-8-3-1-2-4-9(8)7-12-10/h1-5,7H,6,11H2
• InChI Key： TXMHNJDESIWXIA-UHFFFAOYSA-N
• SMILES： N1C=C2C=CC=CC2=CC=1CN

Computed Properties

• Exact Mass: 158.08400
• Monoisotopic Mass: 158.084398327g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.2±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 315°C at 760 mmHg
• Flash Point: 164.9±8.0 °C
• PSA: 38.91000
• LogP: 2.39380
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

Isoquinolin-3-ylmethanamine Security Information

• Signal Word：warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives

Additional information on Isoquinolin-3-ylmethanamine

Introduction to Isoquinolin-3-ylmethanamine (CAS No. 132833-03-5)

Isoquinolin-3-ylmethanamine, identified by its Chemical Abstracts Service (CAS) number 132833-03-5, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the isoquinoline class, a structurally diverse group of nitrogen-containing heterocycles that are widely recognized for their biological activities and pharmacological potential. The isoquinoline scaffold is a privileged structure in drug discovery, featuring a fused benzene and pyridine ring system that exhibits a broad spectrum of biological interactions.

The chemical structure of Isoquinolin-3-ylmethanamine consists of an isoquinoline core substituted with an amine group at the 3-position. This substitution pattern introduces a polar functional group, enhancing the compound's solubility in polar solvents and its potential for interaction with biological targets. The presence of both aromatic and aliphatic components in its structure makes it a versatile intermediate for synthesizing more complex molecules, particularly in the development of novel therapeutic agents.

In recent years, there has been a surge in research focused on isoquinoline derivatives due to their demonstrated efficacy in various therapeutic areas. Studies have highlighted the potential of Isoquinolin-3-ylmethanamine as a lead compound for further drug development. Its structural features suggest possible applications in the treatment of neurological disorders, cancer, and infectious diseases. The compound's ability to modulate key biological pathways has made it a subject of intense interest among medicinal chemists.

One of the most compelling aspects of Isoquinolin-3-ylmethanamine is its role as a precursor in the synthesis of more sophisticated bioactive molecules. Researchers have leveraged its reactive amine group to introduce additional functionalities, leading to the development of novel analogs with enhanced pharmacological properties. For instance, modifications at the 3-position have been explored to improve binding affinity and selectivity towards specific targets. These efforts have resulted in several promising candidates entering preclinical testing phases.

The pharmacological profile of Isoquinolin-3-ylmethanamine has been investigated through both computational and experimental approaches. Molecular modeling studies have provided insights into its binding interactions with potential target proteins, suggesting mechanisms by which it may exert its effects. Additionally, in vitro assays have demonstrated its ability to modulate enzymes and receptors involved in critical biological processes. These findings have laid the groundwork for further exploration into its therapeutic potential.

Recent advancements in synthetic methodologies have further enhanced the accessibility of Isoquinolin-3-ylmethanamine, enabling more efficient production scales for research and industrial applications. Techniques such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions have been employed to streamline its synthesis, reducing costs and improving yields. These improvements are crucial for facilitating large-scale investigations and commercialization efforts.

The versatility of Isoquinolin-3-ylmethanamine extends beyond its use as an intermediate; it also serves as a building block for exploring new chemical entities (NCEs). By incorporating this scaffold into more complex molecules, researchers can harness its known bioactivity while introducing novel features to optimize drug-like properties. This approach has led to innovative strategies in drug design, particularly in addressing challenges associated with drug resistance and side effects.

The future prospects for Isoquinolin-3-ylmethanamine are promising, with ongoing studies aiming to elucidate its full pharmacological potential. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of laboratory findings into clinical applications. As our understanding of molecular interactions continues to evolve, compounds like Isoquinolin-3-ylmethanamine are poised to play a pivotal role in shaping the next generation of therapeutics.